Cas no 68109-59-1 (9,12-octadecadienoate, (9Z,12Z)-, iron(3+) salt)

9,12-octadecadienoate, (9Z,12Z)-, iron(3+) salt structure
68109-59-1 structure
Product Name:9,12-octadecadienoate, (9Z,12Z)-, iron(3+) salt
CAS No:68109-59-1
MF:C54H96FeO6
MW:897.18145942688
CID:1724066
PubChem ID:154734418
Update Time:2024-03-01

9,12-octadecadienoate, (9Z,12Z)-, iron(3+) salt Chemical and Physical Properties

Names and Identifiers

    • 9,12-octadecadienoate, (9Z,12Z)-, iron(3+) salt
    • iron(3+),(9Z,12Z)-octadeca-9,12-dienoate
    • Tris[(9Z,12Z)-9,12-octadecadienoic acid] iron(III) salt
    • Inchi: 1S/3C18H32O2.Fe/c3*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h3*6-7,9-10H,2-5,8,11-17H2,1H3,(H,19,20);/q;;;+3/b3*7-6-,10-9-;
    • InChI Key: AEJDTAYHARDWRW-VLKMOBIUSA-N
    • SMILES: [Fe+3].OC(CCCCCCC/C=C\C/C=C\CCCCC)=O.OC(CCCCCCC/C=C\C/C=C\CCCCC)=O.OC(CCCCCCC/C=C\C/C=C\CCCCC)=O

Computed Properties

  • Exact Mass: 335.167347
  • Monoisotopic Mass: 335.167347
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 13
  • Complexity: 261
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.1

Experimental Properties

  • Boiling Point: 360.6°C at 760 mmHg
  • Flash Point: 273°C
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